Cas no 2137985-22-7 (5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione)

• Product Name: 5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione
• CAS No: 2137985-22-7
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 6154543
• PubChem ID: 22164060
• Update Time: 2025-06-29

5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• EN300-803619
• SCHEMBL10421541
• 2137985-22-7
• 5-amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione
• 5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione

• Inchi： 1S/C8H7NO3S/c9-5-1-2-8-6(3-5)7(10)4-13(8,11)12/h1-3H,4,9H2
• InChI Key： HGLZUPKRQXPVJW-UHFFFAOYSA-N
• SMILES： S1(CC(C2C=C(C=CC1=2)N)=O)(=O)=O

Computed Properties

• Exact Mass: 197.01466426g/mol
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione

Introduction to 5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione (CAS No. 2137985-22-7)

The compound 5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione (CAS No. 2137985-22-7) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the benzothiophene class, characterized by its fused benzene and thiophene rings, which are further functionalized by an amino group and a trione moiety. The unique structural framework of this molecule makes it a valuable scaffold for designing novel therapeutic agents.

The trione functional group in the molecule contributes to its reactivity and electronic properties, enabling diverse chemical transformations that are highly relevant in drug discovery. Specifically, the presence of three oxygen atoms in close proximity creates a high electron-withdrawing effect, which can modulate the reactivity of adjacent functional groups. This feature has been exploited in recent synthetic strategies to develop more efficient pathways for constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of benzothiophene derivatives in the development of bioactive compounds. These derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 5-amino substituent on the benzothiophene core further enhances its pharmacological relevance by introducing a polar and basic site that can interact with biological targets such as enzymes and receptors.

In the context of drug design, the structural versatility of 5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione allows for modifications at multiple positions on the core scaffold. This flexibility is crucial for optimizing pharmacokinetic properties and minimizing off-target effects. For instance, researchers have explored its utility as a precursor in the synthesis of kinase inhibitors, where the trione group serves as a handle for further derivatization through condensation or cyclization reactions.

One particularly noteworthy application of this compound is in the development of antimicrobial agents. The combination of the amino group and the trione moiety imparts properties that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated promising activity against resistant strains of *Staphylococcus aureus* and *Pseudomonas aeruginosa*, underscoring its potential as a lead compound for novel antibiotics.

The synthesis of 5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include cyclization reactions facilitated by transition metal catalysts and nucleophilic additions at strategic positions within the molecule. These synthetic routes not only highlight the compound's accessibility but also its compatibility with advanced catalytic systems that enhance efficiency and selectivity.

From a computational chemistry perspective, density functional theory (DFT) studies have been instrumental in understanding the electronic structure and reactivity of this compound. These studies reveal insights into how the trione group influences molecular orbitals and charge distribution, which are critical for predicting biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, providing rapid and cost-effective screening of candidate molecules.

The pharmacological profile of 5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione has been further explored through high-throughput screening (HTS) campaigns targeting various disease-related proteins. Notably, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and angiogenesis. These findings align with emerging research trends that emphasize multitargeted drug design strategies to improve therapeutic outcomes.

In conclusion,5-Amino-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione represents a structurally intriguing compound with significant pharmaceutical promise. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules across multiple therapeutic areas. As research continues to uncover new synthetic pathways and pharmacological applications,CAS No. 2137985-22-7 will undoubtedly remain a cornerstone in medicinal chemistry innovation.